Cas no 70150-67-3 (1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-)
70150-67-3 structure
Product Name:1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-
CAS No:70150-67-3
MF:C14H16O3
MW:232.275044441223
CID:1741698
Update Time:2024-11-27
1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-
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- Inchi: 1S/C14H16O3/c15-13-6-12(7-14(16)8-13)10-17-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2
- InChI Key: LEUIXOUNJRMEHW-UHFFFAOYSA-N
- SMILES: C1(=O)CC(COCC2=CC=CC=C2)CC(=O)C1
Computed Properties
- Exact Mass: 232.10998
Experimental Properties
- Density: 1.138±0.06 g/cm3(Predicted)
- Boiling Point: 383.5±27.0 °C(Predicted)
- PSA: 43.37
- pka: 4.94±0.20(Predicted)
1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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